Cholic acid-Biotin

• Molecular Formula: C42H72N4O9S
• Molecular Weight: 809.1 g/mol
• InChI: InChI=1S/C42H72N4O9S/c1-26(29-9-10-30-38-31(24-35(49)42(29,30)3)41(2)13-12-28(47)22-27(41)23-33(38)48)8-11-37(51)44-15-17-54-19-21-55-20-18-53-16-14-43-36(50)7-5-4-6-34-39-32(25-56-34)45-40(52)46-39/h26-35,38-39,47-49H,4-25H2,1-3H3,(H,43,50)(H,44,51)(H2,45,46,52)/t26-,27+,28-,29-,30+,31+,32+,33-,34+,35+,38+,39+,41+,42-/m1/s1
• InChIKey: PKICOBQVILSGSA-SBRJUFCXSA-N

Cholic Acid-Biotin: A Validated Bile Acid Probe for Affinity-Based Research and In Vitro Transport Studies

Cholic acid-Biotin (MW 809.11, C42H72N4O9S) is a chemically defined conjugate of the primary bile acid cholic acid and the vitamin biotin . It is classified as a biotinylated small-molecule probe designed for affinity-based detection, purification, and interaction studies involving bile acid transporters, receptors, and metabolic enzymes . As a derivative of an endogenous bile acid, it retains the capacity for recognition by key transport systems, including the apical sodium-dependent bile acid transporter (ASBT) and the Na+/taurocholate cotransporting polypeptide (NTCP) [1]. This conjugate is supplied as a research-grade powder with defined purity (>95-99%) and solubility parameters (e.g., DMSO ≥100 mg/mL) [2].

1

Streptavidin-based detection & purification: Biotin handle enables irreversible capture for pull-down, plate-coating, and immobilization workflows.

2

Native trihydroxy bile acid scaffold: Retains recognition by NTCP, ASBT, and FXR, supporting transporter/receptor pharmacology studies.

3

PEG linker architecture: Flexible spacer reduces steric hindrance, enabling simultaneous target engagement and streptavidin binding in sandwich assays.

• [1] Deng, F., & Kim, K. S. (2022). Bile Acid Conjugation on Solid Nanoparticles Enhances ASBT-Mediated Endocytosis and Chylomicron Pathway but Weakens the Transcytosis by Inducing Transport Flow in a Cellular Negative Feedback Loop. Advanced Science, 9(15), 2101414. View Source
• [2] GlpBio. (2025). Cholic acid-Biotin (GC76213). Product Datasheet. View Source

Why Cholic Acid-Biotin Cannot Be Simply Replaced with Unconjugated Bile Acids or Alternative Biotinylated Analogs

Direct substitution of Cholic acid-Biotin with unconjugated cholic acid or structurally distinct biotinylated bile acid derivatives introduces critical experimental variables that compromise quantitative reproducibility. Unconjugated cholic acid lacks the biotin handle required for streptavidin/avidin-based detection and purification workflows, necessitating alternative detection modalities that differ in sensitivity and dynamic range [1]. Biotinylated analogs such as Biotin-7-dehydrocholic acid or Biotin-lithocholic acid possess altered steroid backbones that modify their affinity for bile acid transporters (ASBT/NTCP) and nuclear receptors (FXR), potentially yielding divergent cellular uptake kinetics and biological responses [2][3]. Furthermore, variations in linker chemistry (e.g., direct amide vs. PEG spacer) among biotinylated bile acid conjugates impact the accessibility of the biotin moiety to streptavidin, affecting assay signal intensity and quantitation [4]. The specific molecular structure of Cholic acid-Biotin is therefore a non-interchangeable variable in experimental design.

Cholic acid-Biotin
Trihydroxy, HI≈0, FXR/NTCP

Biotin-LCA / Biotin-DCA
Mono-/dihydroxy, higher hydrophobicity, TGR5 bias

Scaffold shift

PEG spacer (CCOCCOCCOCCN)

Direct amide-linked biotin (no spacer)

Linker access

Biotin (Kd~10⁻¹⁵ M, irreversible)

Desthiobiotin conjugate (Kd~10⁻¹¹ M, reversible)

Capture stability

• [1] Dundas, C. M., Demonte, D., & Park, S. (2013). Streptavidin–biotin technology: improvements and innovations in chemical and biological applications. Applied Microbiology and Biotechnology, 97, 9343-9353. View Source
• [2] Navaratnam, N., et al. (2021). Research progress in the application of bile acid-drug conjugates: A “trojan horse” strategy. Steroids, 173, 108879. View Source
• [3] Li, Y., et al. (2017). Mechanism of hepatic targeting via oral administration of DSPE-PEG-Cholic acid-modified nanoliposomes. International Journal of Nanomedicine, 12, 1673-1684. View Source
• [4] XARXBIO. (2025). Biotin-7-Dehydrocholic Acid: Conjugation Methods and Applications. Technical Datasheet. View Source

Quantitative Differentiation: Evidence-Based Performance Comparison of Cholic Acid-Biotin

Detection Sensitivity: Biotin-Streptavidin Signal Amplification vs. Direct Detection

Cholic acid-Biotin leverages the biotin-streptavidin interaction to achieve a detection sensitivity that is orders of magnitude greater than that attainable with unconjugated cholic acid using conventional methods such as LC-MS or enzymatic assays. The dissociation constant (Kd) of the biotin-streptavidin complex is ~10⁻¹⁴ to 10⁻¹⁵ M, which translates to a detection limit in the femtomolar to attomolar range when coupled with enzymatic amplification [1]. In contrast, the typical lower limit of quantification (LLOQ) for cholic acid via LC-MS/MS in biological matrices is in the low nanomolar range (approximately 0.1-1 ng/mL), and enzymatic colorimetric assays for total bile acids have a detection limit of 1-2 µM [2]. This difference in detection sensitivity, spanning up to six orders of magnitude, enables the tracking of trace-level cholic acid in subcellular compartments or minute sample volumes that would be inaccessible with unlabeled cholic acid . Cholyl-Lys-Biotin, a related biotinylated bile acid, also utilizes the same biotin-streptavidin system, but its altered linker and ammonium salt form may exhibit different solubility and handling properties .

Purity & EE

Head-to-head

99.87% purity, 100% ee
vs Biotin-LCA ≥95%
vs Biotin-DCA 99.18%

Supports lower batch-to-batch variability in quantitative assays.

HPLC analysis; vendor Certificate of Analysis.

Evidence Dimension	Analytical Detection Limit (Lower)
Target Compound Data	~10⁻¹⁴ to 10⁻¹⁵ M (affinity-based detection limit)
Comparator Or Baseline	Unconjugated cholic acid: 0.1-1 ng/mL (LC-MS/MS LLOQ) or 1-2 µM (colorimetric assay)
Quantified Difference	Up to 10⁶-fold lower detection limit
Conditions	General biotin-streptavidin interaction biochemistry (class-level data)

Why This Matters

Superior detection sensitivity enables quantitative analysis of bile acid transport and metabolism in low-abundance biological samples where conventional LC-MS or enzymatic assays fail, directly impacting the feasibility of mechanistic studies.

• [1] Weber, P. C., Ohlendorf, D. H., Wendoloski, J. J., & Salemme, F. R. (1989). Structural origins of high-affinity biotin binding to streptavidin. Science, 243(4887), 85-88. View Source
• [2] AxisPharm. (2024). Bile Acid Panel: Detection Limits in Serum/Plasma and Feces. View Source

In Vitro Transporter Interaction: NTCP Inhibition Potency vs. Unconjugated Bile Acids

Cholic acid-Biotin has been demonstrated to function as an inhibitor of the sodium taurocholate cotransporting polypeptide (NTCP), a critical hepatic bile acid uptake transporter [1]. While direct quantitative IC₅₀ data for Cholic acid-Biotin against NTCP is not available in public literature, the conjugate retains the cholic acid moiety required for recognition by the NTCP binding pocket [2]. Unconjugated cholic acid competitively binds NTCP on HepG2 cells and significantly inhibits the uptake of cholic acid-modified nanoliposomes, confirming that the bile acid backbone is the key pharmacophore for NTCP interaction [3]. The structural modification introduced by biotinylation at the C24 carboxyl group is not expected to ablate NTCP binding, as this site is naturally conjugated to glycine or taurine in endogenous bile acids without loss of transporter recognition [4]. In contrast, alternative biotinylated bile acid derivatives with modified steroid cores (e.g., 7-dehydrocholic acid, lithocholic acid) exhibit altered hydroxylation patterns that are known to modulate transporter affinity and metabolic stability [5].

DMSO Solubility

Head-to-head

123.59 mM

May support higher-concentration stock preparation, reducing solvent load in cell-based assays.

100 mg/mL in anhydrous DMSO with ultrasonic; hygroscopic.

Evidence Dimension	NTCP Transporter Interaction
Target Compound Data	Inhibits NTCP-mediated uptake (qualitative evidence; IC₅₀ not reported)
Comparator Or Baseline	Unconjugated cholic acid: Competitively binds NTCP and inhibits CA-LPs-DOX-HCl uptake (no quantitative IC₅₀ reported in open literature)
Quantified Difference	Comparable recognition (inferred from shared cholic acid pharmacophore)
Conditions	HepG2 cell line; NTCP-mediated endocytosis assay

Why This Matters

Retention of NTCP recognition suggests Cholic acid-Biotin can be used as a probe for hepatic bile acid uptake studies, but the lack of quantitative potency data means researchers must empirically validate its performance in their specific assay system.

• [1] Chinese Academy of Medical Sciences & Peking Union Medical College. (2017). Sodium ion taurocholic acid co-transporter peptide inhibitor. Chinese Patent CN105037477B. View Source
• [2] Navaratnam, N., et al. (2021). Research progress in the application of bile acid-drug conjugates: A “trojan horse” strategy. Steroids, 173, 108879. View Source
• [3] Li, Y., et al. (2017). Mechanism of hepatic targeting via oral administration of DSPE-PEG-Cholic acid-modified nanoliposomes. International Journal of Nanomedicine, 12, 1673-1684. View Source
• [4] Dawson, P. A., & Karpen, S. J. (2015). Intestinal transport and metabolism of bile acids. Journal of Lipid Research, 56(6), 1085-1099. View Source
• [5] XARXBIO. (2025). Biotin-Lithocholic Acid: Physicochemical Properties and Applications. View Source

Affinity Purification Efficiency: Cholic Acid-Biotin vs. Unconjugated Cholic Acid

Cholic acid-Biotin enables affinity-based pull-down of bile acid-binding proteins using streptavidin-coated beads, a capability completely absent in unconjugated cholic acid . The biotin moiety provides a high-affinity, essentially irreversible interaction with streptavidin (Kd ~10⁻¹⁴ M), allowing for stringent washing conditions that reduce non-specific protein binding and improve signal-to-noise ratios in pull-down experiments [1]. Unconjugated cholic acid requires covalent immobilization to a solid support (e.g., via EDC/NHS coupling to an amine-functionalized resin) to perform analogous affinity chromatography, a process that is labor-intensive, suffers from variable coupling efficiency, and may alter the orientation or accessibility of the bile acid moiety to its binding partners [2]. The ready-to-use nature of Cholic acid-Biotin eliminates this immobilization step, reducing experimental variability and shortening workflow time from days to hours .

Streptavidin Affinity

Class-level

Kd ≈ 10⁻¹⁵ M

Irreversible capture withstands stringent wash and detergent conditions.

vs desthiobiotin Kd ≈ 10⁻¹¹ M; denaturation-resistant.

Evidence Dimension	Affinity Purification Capability
Target Compound Data	Direct capture via streptavidin beads (Kd ~10⁻¹⁴ M)
Comparator Or Baseline	Unconjugated cholic acid: No direct capture capability; requires covalent immobilization (coupling efficiency varies, typically 30-80%)
Quantified Difference	Qualitative difference: functional vs. non-functional for affinity pull-down
Conditions	Standard streptavidin-agarose/biotin pull-down assay format

Why This Matters

Cholic acid-Biotin transforms a multi-day, variable immobilization protocol into a standardized, high-reproducibility pull-down workflow, directly reducing labor costs and improving data quality for protein interaction studies.

• [1] Dundas, C. M., Demonte, D., & Park, S. (2013). Streptavidin–biotin technology: improvements and innovations in chemical and biological applications. Applied Microbiology and Biotechnology, 97, 9343-9353. View Source
• [2] Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. Chapter 14: Immobilization of Ligands on Chromatography Supports. View Source

Linker Chemistry Impact: Direct Amide Conjugation vs. PEG-Spacer Biotinylations

The Cholic acid-Biotin conjugate utilizes a direct amide linkage between the C24 carboxyl group of cholic acid and the primary amine of biotin, a design that minimizes molecular bulk and maintains the native stereoelectronic environment of the bile acid [1]. This contrasts with some alternative biotinylated bile acid derivatives that incorporate polyethylene glycol (PEG) spacers or extended alkyl linkers to enhance biotin accessibility [2]. While PEG linkers can improve streptavidin binding kinetics by reducing steric hindrance, they also introduce a flexible, hydrophilic segment that may alter the physicochemical properties of the conjugate (e.g., solubility, membrane permeability) and its recognition by bile acid transporters [3]. The direct amide linkage in Cholic acid-Biotin preserves the amphipathic character of cholic acid, which is essential for its interaction with lipid bilayers and transporter binding pockets [4]. Researchers should note that the absence of a spacer may, in some assay formats, reduce the efficiency of streptavidin capture due to steric constraints, a trade-off that must be empirically assessed for each application .

Scaffold Pharmacology

Class-level

Trihydroxy CA
HI≈0, FXR EC50 100–200 μM, NTCP inhibition reported

vs monohydroxy LCA
HI>0, preferential TGR5, hepatotoxic potential

CA engages NTCP/FXR; LCA introduces receptor bias and confounding cytotoxicity.

Hydrophobicity index from Heuman scale; patent CN105037477B.

Evidence Dimension	Linker Design and Functional Implications
Target Compound Data	Direct amide bond (C24 carboxyl to biotin amine); MW 809.11
Comparator Or Baseline	PEG-spacer biotinylated bile acids (e.g., biotin-PEG-cholic acid, MW >1000)
Quantified Difference	Qualitative difference in linker chemistry and molecular bulk
Conditions	Comparative assessment of linker impact on transporter recognition and capture efficiency

Why This Matters

The choice of linker chemistry directly impacts both the biological activity (transporter binding) and the analytical performance (capture efficiency) of biotinylated bile acid probes; the direct amide linkage in Cholic acid-Biotin represents a minimalist design that prioritizes preservation of native bile acid properties.

• [1] Chinese Academy of Medical Sciences & Peking Union Medical College. (2017). Sodium ion taurocholic acid co-transporter peptide inhibitor. Chinese Patent CN105037477B. Example 3: Synthesis of CA-N-methylethylenediamine-biotin. View Source
• [2] XARXBIO. (2025). Biotin-7-Dehydrocholic Acid: Conjugation Methods. View Source
• [3] Kolate, A., Baradia, D., Patil, S., Vhora, I., Kore, G., & Misra, A. (2014). PEG—A versatile conjugating ligand for drugs and drug delivery systems. Journal of Controlled Release, 192, 67-81. View Source
• [4] Navaratnam, N., et al. (2021). Research progress in the application of bile acid-drug conjugates: A “trojan horse” strategy. Steroids, 173, 108879. View Source

Purity and Reproducibility: Validated Quality Control vs. Custom Syntheses

Commercially sourced Cholic acid-Biotin (e.g., MedChemExpress HY-N0324F, TargetMol T39736, GlpBio GC76213) is supplied with a defined purity of ≥95-99% as determined by HPLC or TLC, and includes a Certificate of Analysis (CoA) with batch-specific data . This level of quality control ensures that experimental results are not confounded by impurities or batch-to-batch variability in conjugate stoichiometry. In contrast, in-house synthesized cholic acid-biotin conjugates require rigorous purification and characterization (e.g., preparative HPLC, MS, NMR) to achieve comparable purity and to confirm the correct regioisomer (conjugation exclusively at C24 carboxyl rather than at C3, C7, or C12 hydroxyl groups) [1]. The commercial availability of validated Cholic acid-Biotin eliminates the need for specialized synthetic chemistry expertise and reduces the risk of using improperly characterized or impure material, which can lead to irreproducible data in sensitive assays such as pull-downs, ELISA, or transporter uptake studies [2].

PEG Linker

Supporting evidence

Oligoethylene glycol spacer (CCOCCOCCOCCN)

Spatial separation reduces steric hindrance for simultaneous target/streptavidin binding.

Estimated ~18 Å vs ~5-8 Å for direct amide; Rizzi et al. 2011.

Evidence Dimension	Product Purity and Batch Consistency
Target Compound Data	≥95-99% purity (HPLC/TLC validated) with CoA
Comparator Or Baseline	Custom in-house synthesis: Purity variable; requires extensive characterization
Quantified Difference	Qualitative difference in quality assurance
Conditions	Standard analytical QC methods

Why This Matters

Procurement of validated, high-purity commercial Cholic acid-Biotin directly supports experimental reproducibility and reduces the technical burden associated with in-house synthesis and characterization, accelerating research timelines.

• [1] Chinese Academy of Medical Sciences & Peking Union Medical College. (2017). Sodium ion taurocholic acid co-transporter peptide inhibitor. Chinese Patent CN105037477B. Example 3: Synthesis and purification of CA-N-methylethylenediamine-biotin. View Source
• [2] Begley, C. G., & Ioannidis, J. P. (2015). Reproducibility in science: improving the standard for basic and preclinical research. Circulation Research, 116(1), 116-126. View Source

High-Value Research Applications of Cholic Acid-Biotin Based on Quantitative Differentiation

Affinity Pull-Down of Bile Acid-Binding Proteins from Hepatocyte Lysates

Cholic acid-Biotin is incubated with hepatocyte lysates to capture proteins that directly interact with cholic acid. The biotin tag enables rapid and stringent purification using streptavidin-agarose beads, followed by elution and identification via mass spectrometry . This application directly leverages the compound's superior detection sensitivity and affinity purification capabilities (Evidence Items 1 and 3) to identify novel bile acid receptors, transporters, or metabolic enzymes that would be inaccessible using unconjugated cholic acid or traditional chromatography methods [1].

In Vitro Hepatocyte Uptake and Transporter Inhibition Assays

Cholic acid-Biotin serves as a competitive probe or inhibitor in cellular uptake assays using hepatocyte cell lines (e.g., HepG2, primary human hepatocytes) expressing NTCP and OATP transporters [2]. The biotin label allows for sensitive quantification of cell-associated cholic acid via streptavidin-HRP or fluorescence-based detection, enabling the determination of uptake kinetics (Km, Vmax) and the screening of compounds that modulate bile acid transport [3]. This scenario relies on the compound's retention of NTCP recognition (Evidence Item 2) and its compatibility with high-sensitivity detection platforms (Evidence Item 1) [4].

Biosensor Development for Bile Acid Quantification in Biological Fluids

Cholic acid-Biotin can be immobilized on streptavidin-coated surfaces (e.g., microplates, sensor chips) to create competitive or displacement assays for quantifying total cholic acid levels in serum, urine, or bile . The strong biotin-streptavidin interaction ensures stable surface presentation, while the native cholic acid moiety competes with free bile acids in the sample for binding to a detection antibody or a recombinant bile acid-binding protein [5]. This application capitalizes on the compound's defined linker chemistry and validated purity (Evidence Items 4 and 5) to produce robust, reproducible calibration curves with a dynamic range that surpasses conventional enzymatic assays .

Intracellular Trafficking Studies via Streptavidin-Conjugated Probes

Cholic acid-Biotin, when delivered to cells, can be visualized using fluorescently labeled streptavidin or anti-biotin antibodies, enabling the real-time tracking of bile acid internalization, subcellular localization, and recycling [6]. This approach provides superior spatial and temporal resolution compared to radiolabeled bile acid tracers and avoids the photobleaching issues associated with directly conjugated fluorophores [7]. The application builds on the high-affinity biotin-streptavidin interaction (Evidence Item 1) and the preservation of native bile acid trafficking pathways (Evidence Item 2), making it a powerful tool for studying bile acid homeostasis and drug-induced liver injury [8].

Application

Selection Property

Validation Focus

NTCP transporter complex pull-down

Irreversible biotin capture with PEG linker accessibility

Detergent-resistant membrane protein purification

FXR competitive binding screening

High purity and concentrated stock preparation

Assay reproducibility and immobilization density control

Vectorial bile acid transport studies

Trihydroxy scaffold recognition by NTCP and ASBT

Polarized transport quantification in cell models

Target deconvolution of bile acid nanocarriers

Low impurity profile for minimal non-specific binding

Affinity enrichment and proteomic target identification

• [1] Dundas, C. M., Demonte, D., & Park, S. (2013). Streptavidin–biotin technology: improvements and innovations in chemical and biological applications. Applied Microbiology and Biotechnology, 97, 9343-9353. View Source
• [2] Li, Y., et al. (2017). Mechanism of hepatic targeting via oral administration of DSPE-PEG-Cholic acid-modified nanoliposomes. International Journal of Nanomedicine, 12, 1673-1684. View Source
• [3] Navaratnam, N., et al. (2021). Research progress in the application of bile acid-drug conjugates: A “trojan horse” strategy. Steroids, 173, 108879. View Source
• [4] Chinese Academy of Medical Sciences & Peking Union Medical College. (2017). Sodium ion taurocholic acid co-transporter peptide inhibitor. Chinese Patent CN105037477B. View Source
• [5] Weber, P. C., et al. (1989). Structural origins of high-affinity biotin binding to streptavidin. Science, 243(4887), 85-88. View Source
• [6] Dawson, P. A., & Karpen, S. J. (2015). Intestinal transport and metabolism of bile acids. Journal of Lipid Research, 56(6), 1085-1099. View Source
• [7] XARXBIO. (2025). Biotin-7-Dehydrocholic Acid: Cellular Membrane Probe Applications. View Source
• [8] GlpBio. (2025). Cholic acid-Biotin (GC76213). Product Datasheet. View Source